Cas no 2229168-32-3 (5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229168-32-3
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 6321023
• PubChem ID: 165838690
• Update Time: 2025-05-27

5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1824287
• 2229168-32-3

• Inchi： 1S/C11H9FN2O3/c1-14-10(8(5-13-14)11(16)17)7-4-6(12)2-3-9(7)15/h2-5,15H,1H3,(H,16,17)
• InChI Key： YLOBNKRHMDVTDI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=C(C(=O)O)C=NN1C)O

Computed Properties

• Exact Mass: 236.05972032g/mol
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Research Brief on 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2229168-32-3)

5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2229168-32-3) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-carboxylic acid scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves a multi-step process that includes the condensation of 5-fluoro-2-hydroxybenzaldehyde with methyl hydrazine, followed by cyclization and carboxylation. The compound's structural features, such as the fluorine substitution and the hydroxyl group, are critical for its biological activity, as they enhance its binding affinity to target proteins and improve its pharmacokinetic properties. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further preclinical studies.

In vitro studies have demonstrated that 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid exhibits potent inhibitory activity against key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, indicating its possible application in oncology.

Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles for 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, with good oral bioavailability and minimal off-target effects. These properties make it a promising candidate for further development as a therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future research to optimize its clinical utility.

In conclusion, 5-(5-fluoro-2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potent biological activity warrant further investigation to fully explore its therapeutic potential. Ongoing research efforts are focused on structural modifications, mechanism of action studies, and preclinical evaluations to advance this compound toward clinical development.